Cas no 6495-64-3 (3,3-Dimethylpyrrolidine-2,4-dione)

• Product Name: 3,3-Dimethylpyrrolidine-2,4-dione
• CAS No: 6495-64-3
• MF: C₆H₉NO₂
• MW: 127.141161680222
• CID: 411115
• PubChem ID: 15577093
• Update Time: 2025-06-20

3,3-Dimethylpyrrolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 2,4-Pyrrolidinedione, 3,3-dimethyl-
• 3,3-dimethylpyrrolidine-2,4-dione
• 3,3-Dimethyl-pyrrolidin-2,4-dion
• 3,3-Dimethylpyrrolidin-2,4-dion
• DTXSID70574708
• AKOS006351711
• EN300-186775
• 6495-64-3
• SCHEMBL10336498
• 3,3-Dimethylpyrrolidine-2,4-dione

• Inchi： 1S/C6H9NO2/c1-6(2)4(8)3-7-5(6)9/h3H2,1-2H3,(H,7,9)
• InChI Key： BPXYCXQWVROGBV-UHFFFAOYSA-N
• SMILES： O=C1CNC(C1(C)C)=O

Computed Properties

• Exact Mass: 127.06337
• Monoisotopic Mass: 127.063328530 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 46.2
• Molecular Weight: 127.14

Experimental Properties

• PSA: 46.17

Additional information on 3,3-Dimethylpyrrolidine-2,4-dione

Introduction to 3,3-Dimethylpyrrolidine-2,4-dione (CAS No: 6495-64-3)

3,3-Dimethylpyrrolidine-2,4-dione, identified by the Chemical Abstracts Service Number (CAS No) 6495-64-3, is a significant heterocyclic compound that has garnered considerable attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural framework, exhibits a range of chemical properties that make it a valuable intermediate in synthetic chemistry and a promising candidate for various biochemical applications.

The molecular structure of 3,3-Dimethylpyrrolidine-2,4-dione consists of a pyrrolidine ring substituted with two methyl groups at the 3-position and carbonyl groups at the 2- and 4-positions. This arrangement imparts distinct reactivity and functionality to the molecule, enabling its use in diverse synthetic pathways. The presence of multiple reactive sites, including imine and enone functionalities, makes it a versatile building block for the synthesis of more complex molecules.

In recent years, 3,3-Dimethylpyrrolidine-2,4-dione has been extensively studied for its potential applications in pharmaceutical development. Its structural motif is reminiscent of natural products and bioactive molecules, which has spurred interest in exploring its pharmacological properties. Researchers have been particularly intrigued by its ability to serve as a precursor for the synthesis of novel heterocycles with therapeutic potential.

One of the most compelling aspects of 3,3-Dimethylpyrrolidine-2,4-dione is its role in the development of bioactive scaffolds. The compound’s ability to undergo various transformations, such as condensation reactions with amino acids or aldehydes, allows for the creation of structurally diverse derivatives. These derivatives have been investigated for their antimicrobial, anti-inflammatory, and even anticancer properties. The flexibility offered by the dimethylpyrrolidine core makes it an attractive scaffold for drug discovery efforts.

Recent advancements in computational chemistry have further enhanced the understanding of 3,3-Dimethylpyrrolidine-2,4-dione’s reactivity. Molecular modeling studies have provided insights into how this compound interacts with biological targets, shedding light on its potential as a pharmacophore. These studies have been instrumental in guiding synthetic strategies aimed at optimizing its biological activity.

The synthesis of 3,3-Dimethylpyrrolidine-2,4-dione itself is another area of active research. While several methods have been reported, there is ongoing effort to develop more efficient and scalable synthetic routes. Catalytic processes that minimize waste and improve yield are particularly desirable in modern pharmaceutical synthesis. Additionally, green chemistry principles are being integrated into these processes to ensure sustainability.

In industrial applications, 3,3-Dimethylpyrrolidine-2,4-dione is utilized as an intermediate in the production of specialty chemicals and fine chemicals. Its structural features allow it to be incorporated into larger molecules without significant modifications to its core structure. This adaptability has made it a preferred choice for manufacturers seeking to produce high-value compounds with specific functionalities.

The future prospects for 3,3-Dimethylpyrrolidine-2,4-dione are promising. As research continues to uncover new synthetic methodologies and biological applications, this compound is likely to play an increasingly important role in both academic research and industrial development. Its versatility as a building block and its potential as a precursor for bioactive molecules ensure that it will remain a topic of interest for years to come.

Moreover，the growing emphasis on personalized medicine has highlighted the need for diverse chemical scaffolds like dimethylpyrrolidine derivatives. These compounds can be tailored to meet specific therapeutic requirements，making them invaluable tools in the quest to develop novel treatments for complex diseases.

The environmental impact of synthesizing and utilizing 6495-64-3 is also being carefully considered。 Efforts are underway to develop more sustainable production methods that reduce reliance on hazardous reagents and minimize waste generation。 Such initiatives align with global efforts to promote green chemistry practices across all industries。

In conclusion,dimethylpyrrolidine 2，4-dione CAS No 6495-64-3 represents a fascinating compound with broad applications in pharmaceuticals，chemical synthesis，and material science。 Its unique structural features，reactivity，and potential as a precursor for bioactive molecules make it a cornerstone of modern chemical research。 As advancements continue to unfold，this compound will undoubtedly remain at the forefront of innovation。